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Compound of Interest

5-((tert-
Compound Name: _ )
Butyldimethylsilyl)oxy)pentanal

Cat. No.: B1311646

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a detailed overview of the key physicochemical properties of 5-
((tert-Butyldimethylsilyl)oxy)pentanal, a versatile intermediate in organic synthesis. The
document outlines its boiling point and density, supported by established experimental
protocols for their determination. This information is critical for researchers and professionals
engaged in chemical synthesis, process development, and quality control where this compound
is utilized.

Core Physicochemical Data

The boiling point and density of 5-((tert-Butyldimethylsilyl)oxy)pentanal are fundamental
parameters for its handling, purification, and use in synthetic applications. A summary of these
properties is presented below.

Property Value Conditions
Boiling Point 241.2 +23.0°C at 760 mmHg
Density 0.9+£0.1g/cm3 Not specified
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Experimental Protocols

The following sections detail standardized methodologies for the experimental determination of
the boiling point and density of liquid organic compounds such as 5-((tert-
Butyldimethylsilyl)oxy)pentanal.

Determination of Boiling Point by Capillary Method

This method is a common and reliable technique for determining the boiling point of a small
quantity of a liquid.

Materials:

e Thiele tube or oil bath

o Thermometer (calibrated)

o Capillary tubes (sealed at one end)

e Small test tube

e Heat source (e.g., Bunsen burner or heating mantle)
e Stand and clamps

» High-boiling point mineral olil

Procedure:

« A small amount of 5-((tert-Butyldimethylsilyl)oxy)pentanal is placed into the small test
tube.

o Acapillary tube, sealed at one end, is inverted and placed into the test tube containing the
sample.

e The test tube is attached to a thermometer, ensuring the sample is level with the
thermometer bulb.
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» This assembly is then clamped and immersed in a Thiele tube or an oil bath filled with
mineral oil. The heat source is positioned to heat the side arm of the Thiele tube or the oll
bath.

o The apparatus is heated gently. As the temperature rises, air trapped in the capillary tube will
slowly bubble out.

o The temperature at which a continuous and rapid stream of bubbles emerges from the
capillary tube is noted.

e The heat source is then removed, and the apparatus is allowed to cool slowly.

e The temperature at which the liquid begins to enter the capillary tube is recorded as the
boiling point of the sample.

Determination of Density using a Pychometer

A pycnometer, or specific gravity bottle, is used for precise measurement of the density of a
liquid.

Materials:

e Pycnometer (a small glass flask with a fitted ground glass stopper with a capillary tube)
« Analytical balance (accurate to £0.001 g)

o Constant temperature water bath

e Thermometer

 Distilled water

o Acetone (for cleaning and drying)

Procedure:

o The pycnometer is thoroughly cleaned with a suitable solvent (e.g., acetone) and dried
completely.
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e The mass of the empty, dry pycnometer (mz) is accurately determined using an analytical
balance.

e The pycnometer is filled with distilled water and placed in a constant temperature water bath
until it reaches thermal equilibrium (e.g., at 20 °C). The water level is adjusted to the mark on
the capillary.

o The exterior of the pycnometer is carefully dried, and its mass when filled with water (mz) is
determined.

e The pycnometer is emptied, cleaned, and thoroughly dried.

e The pycnometer is then filled with 5-((tert-Butyldimethylsilyl)oxy)pentanal and allowed to
equilibrate in the constant temperature water bath. The liquid level is adjusted to the mark.

e The exterior is dried, and the mass of the pycnometer filled with the sample (ms) is
determined.

e The density of the sample is calculated using the following formula:
Density of sample = [(ms - m1) / (m2 - m1)] * Density of water at the experimental temperature

Workflow Visualization

The logical flow for the determination of the physicochemical properties of 5-((tert-
Butyldimethylsilyl)oxy)pentanal is depicted in the following diagram.
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Workflow for Physicochemical Property Determination
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Caption: Workflow for determining the boiling point and density of a liquid sample.

» To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 5-((tert-
Butyldimethylsilyl)oxy)pentanal]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1311646#5-tert-butyldimethylsilyl-oxy-pentanal-
boiling-point-and-density]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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